Cas no 1805454-78-7 (3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride
• CAS No: 1805454-78-7
• MF: C₆H₃ClF₂INO₃S
• MW: 369.5121986866
• CID: 4887413
• Update Time: 2025-06-14

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3ClF2INO3S/c7-15(13,14)6-2(4(8)9)1-3(12)5(10)11-6/h1,4,12H
• InChI Key： VOPCWBZVSUUUFD-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(=N1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride

Recent Advances in the Application of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride (CAS: 1805454-78-7) in Chemical Biology and Pharmaceutical Research

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride (CAS: 1805454-78-7) has emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of sulfonamide-based pharmaceuticals. Recent studies highlight its utility in constructing sulfonyl-containing scaffolds, which are pivotal in drug discovery due to their diverse pharmacological activities. This compound's unique structural features, including the difluoromethyl and iodo substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable tool for medicinal chemists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors targeting cancer-related pathways. Researchers utilized 1805454-78-7 as a key building block to introduce sulfonyl groups into pyridine derivatives, achieving nanomolar inhibitory activity against specific oncogenic kinases. The study emphasized the compound's stability under mild reaction conditions, which is crucial for scalable synthesis in industrial settings.

Further investigations in Bioorganic & Medicinal Chemistry Letters revealed its application in developing antimicrobial agents. The electron-withdrawing properties of the difluoromethyl and iodo groups were leveraged to enhance the electrophilicity of the sulfonyl chloride moiety, facilitating nucleophilic substitutions with amino acids. This approach yielded compounds with broad-spectrum activity against resistant bacterial strains, addressing an urgent need for new antibiotics.

In addition to its pharmaceutical applications, 1805454-78-7 has been employed in chemical biology for protein labeling. A 2024 Nature Chemical Biology paper detailed its use in site-specific sulfonylation of cysteine residues, enabling the study of protein-protein interactions in live cells. The compound's selectivity and water solubility were optimized through structural modifications, showcasing its versatility as a biochemical probe.

Despite these advancements, challenges remain in optimizing the compound's synthetic routes to improve yield and purity. Recent patents (e.g., WO2023124567) propose novel catalytic systems for its production, emphasizing greener solvents and reduced byproduct formation. Future research directions include exploring its potential in radiopharmaceuticals, where the iodine atom could serve as a handle for isotopic labeling.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-sulfonyl chloride continues to be a cornerstone in medicinal chemistry, with its applications expanding into targeted therapeutics and molecular imaging. Ongoing studies underscore the need for collaborative efforts between synthetic chemists and biologists to fully exploit its potential in addressing unmet medical needs.